Cas no 899960-91-9 (N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide
• CAS No: 899960-91-9
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5489421
• PubChem ID: 18585481
• Update Time: 2025-06-14

N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2806-0094
• N-(1,3-benzothiazol-6-yl)-4-[benzyl(ethyl)sulfamoyl]benzamide
• N-(benzo[d]thiazol-6-yl)-4-(N-benzyl-N-ethylsulfamoyl)benzamide
• 899960-91-9
• AKOS024468712
• N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide

• Inchi： 1S/C23H21N3O3S2/c1-2-26(15-17-6-4-3-5-7-17)31(28,29)20-11-8-18(9-12-20)23(27)25-19-10-13-21-22(14-19)30-16-24-21/h3-14,16H,2,15H2,1H3,(H,25,27)
• InChI Key： JGDCDDGKNUXKBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=C3C(=C2)SC=N3)=O)=CC=1)(N(CC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 451.10243389g/mol
• Monoisotopic Mass: 451.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Additional information on N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide

Comprehensive Overview of N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide (CAS No. 899960-91-9)

N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide, identified by its CAS No. 899960-91-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the benzothiazole and sulfamoylbenzamide moieties, make it a promising candidate for various therapeutic and diagnostic applications.

In recent years, the scientific community has shown increasing interest in benzothiazole-based compounds due to their potential in targeting specific biological pathways. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide to optimize its efficacy and selectivity. This compound's sulfamoyl group is of particular interest, as it is often associated with enhanced binding affinity to target proteins, making it a valuable scaffold in medicinal chemistry.

The synthesis and characterization of CAS No. 899960-91-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for reproducible research outcomes. Additionally, the compound's stability under various physiological conditions is a key area of investigation, as it influences its potential for drug formulation and delivery systems.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Preliminary studies suggest that N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide may exhibit anti-proliferative properties against certain cancer cell lines. This has led to a surge in inquiries about its mechanism of action and possible applications in targeted therapy. Researchers are also exploring its compatibility with other chemotherapeutic agents to evaluate synergistic effects.

Another area of interest is the compound's potential use in neurodegenerative disease research. The benzothiazole core is structurally similar to compounds that have shown promise in modulating amyloid aggregation, a hallmark of diseases like Alzheimer's. This has sparked discussions about whether CAS No. 899960-91-9 could be repurposed for neuroprotective applications. Such investigations align with the growing demand for novel small-molecule therapeutics in neurology.

From an industrial perspective, the scalability of synthesizing N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide is a critical consideration. Companies specializing in custom synthesis and contract research are increasingly asked about the feasibility of large-scale production. Optimizing the synthetic route to reduce costs and environmental impact is a priority, reflecting the broader trend toward green chemistry in pharmaceutical manufacturing.

In summary, N-(1,3-benzothiazol-6-yl)-4-benzyl(ethyl)sulfamoylbenzamide (CAS No. 899960-91-9) represents a versatile and intriguing compound with wide-ranging applications in biomedical research. Its unique structure, combined with its potential therapeutic benefits, makes it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to remain at the forefront of discussions in drug discovery and molecular design.